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Compound of Interest

Compound Name: Fa-Gly-Oh

Cat. No.: B1214423 Get Quote

Executive Summary: The term "Fa-Gly-Oh" is an ambiguous designation not commonly found

in scientific literature. This guide interprets "Fa" as a variable acyl group (R-CO-), making "Fa-
Gly-Oh" representative of the class of molecules known as N-acylglycines. These compounds,

where an acyl group is attached to the nitrogen atom of glycine, play significant roles in

biochemistry and drug development. This document provides a detailed overview of their

physical and chemical properties, synthesis, and biological relevance, using N-Formylglycine

and N-Acetylglycine as specific examples.

Introduction to N-Acylglycines
N-acylglycines are derivatives of the amino acid glycine.[1][2] They are characterized by an

acyl group (R-CO-) linked to glycine's amino group. The nature of the "R" group can vary

significantly, from a simple hydrogen atom (as in N-Formylglycine) to a methyl group (N-

Acetylglycine) or a long alkyl chain (as in fatty acyl-glycines). This variability in the acyl group

imparts a wide range of physicochemical properties and biological functions to these

molecules. For instance, N-Acetylglycine is a flavor enhancer and a human metabolite, while N-

Formylglycine is used in peptide synthesis and has unique catalytic capabilities in certain

biological contexts.[3][4]

Physicochemical Properties
The physical and chemical characteristics of N-acylglycines are largely determined by the

nature of the acyl group. The following tables summarize the properties of two representative

N-acylglycines: N-Formylglycine and N-Acetylglycine.
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Table 1: Physical and Chemical Properties of N-
Formylglycine

Property Value Source(s)

IUPAC Name 2-formamidoacetic acid [2]

Synonyms N-Formylglycine, For-Gly-OH [4]

CAS Number 2491-15-8 [4][5]

Molecular Formula C₃H₅NO₃ [2]

Molecular Weight 103.08 g/mol [2][5]

Appearance White solid [4][5]

Melting Point 149-151 °C [5][6]

pKa (Strongest Acidic) 3.56

logP -1.5

Table 2: Physical and Chemical Properties of N-
Acetylglycine
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Property Value Source(s)

IUPAC Name 2-acetamidoacetic acid [1]

Synonyms
Aceturic acid, Acetamidoacetic

acid
[1][3]

CAS Number 543-24-8 [7]

Molecular Formula C₄H₇NO₃ [8]

Molecular Weight 117.10 g/mol [1]

Appearance
White to light yellow crystal

powder
[7][8]

Melting Point 207-209 °C [7]

Solubility in DMSO 23 mg/mL [9]

logP -1.2 [1]

Experimental Protocols
Synthesis of N-Formylglycine
A common method for the synthesis of N-Formylglycine involves the reaction of glycine with

formic acid and acetic anhydride.[4]

Procedure:

Mix formic acid (140 mL, 3.71 mol) with acetic anhydride (47 mL, 0.50 mol) and stir for 1

hour at 45 °C.

Add glycine (0.05 mol) to the reaction mixture.

Continue stirring at room temperature for 24 hours.

After the reaction is complete, evaporate the mixture to dryness to obtain the N-

Formylglycine product.[4]
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Synthesis of N-Acetylglycine
N-Acetylglycine can be prepared by heating glycine with acetic anhydride.[8]

Procedure:

Warm glycine with a slight excess of acetic anhydride in benzene.

Alternatively, warm glycine with an equimolar amount of acetic anhydride in glacial acetic

acid.[8]

The product, N-Acetylglycine, will precipitate and can be collected.

Purification of N-Acetylglycine
For high-purity N-Acetylglycine, recrystallization is a standard method.[7]

Procedure:

Treat the crude N-Acetylglycine with acid-washed charcoal.

Recrystallize the product three times from water or a mixture of ethanol and diethyl ether.

Dry the purified crystals in a vacuum over potassium hydroxide.[7]

Visualizations
General Synthesis Workflow for N-Acylglycines
The following diagram illustrates a generalized workflow for the synthesis and purification of N-

acylglycines.
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General Synthesis Workflow for N-Acylglycines
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Caption: A diagram showing the general steps for synthesizing and purifying N-acylglycines.

Logical Relationship of N-Acylglycine Properties
This diagram shows the relationship between the acyl group and the resulting properties of the

N-acylglycine molecule.
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Relationship of Acyl Group to Properties
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Caption: The influence of the acyl group on the key properties of N-acylglycines.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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